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Compound of Interest

Compound Name: (2S)-2'-Methoxykurarinone

Cat. No.: B15607727

(2S)-2'-Methoxykurarinone, a natural flavonoid compound, has garnered significant interest
within the scientific community for its diverse pharmacological activities. This technical guide
provides an in-depth overview of its chemical properties, biological activities, and the molecular
mechanisms underlying its effects, with a focus on its potential applications in drug discovery
and development.

Chemical Structure and Properties

(2S)-2'-Methoxykurarinone is a prenylated flavanone distinguished by a methoxy group at the
2'-position of the B-ring. Its chemical identity is well-characterized, and its properties are
summarized in the table below.
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Property Value

(2S)-7-hydroxy-2-(4-hydroxy-2-
methoxyphenyl)-5-methoxy-8-[(2R)-5-methyl-2-

IUPAC Name .
prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-
4-one[1][2]
2'-O-Methylkurarinone, 2'-Methoxykurarinone[2]

Synonyms
[3]4]

Molecular Formula C27H3206[1][2]

Molecular Weight 452.54 g/mol [1][3]

CAS Number 270249-38-2[2][3][4]

Botanical Source Roots of Sophora flavescens[1][3][4]

Biological Activities and Therapeutic Potential

(2S)-2'-Methoxykurarinone exhibits a range of biological effects, positioning it as a promising
candidate for further investigation in various therapeutic areas.

Anti-inflammatory and Immunomodulatory Effects

The compound has demonstrated notable anti-inflammatory properties. Studies have shown its
ability to modulate key inflammatory pathways, suggesting its potential in the management of
inflammatory conditions.[3][4] Specifically, it has been shown to suppress the expression of
cutaneous T cell-attracting chemokine (CTACK/CCL27) in human keratinocytes, a key factor in
inflammatory skin diseases. This effect is mediated, at least in part, through the induction of
heme oxygenase-1 (HO-1) and the inhibition of the NF-kB signaling pathway.

Antineoplastic Activity

(2S)-2'-Methoxykurarinone has displayed cytotoxic activity against certain cancer cell lines,
including human myeloid leukemia HL-60 cells, indicating its potential as an antineoplastic
agent.[1][3][4]

Inhibition of Osteoclastogenesis
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One of the most well-documented activities of (2S)-2'-Methoxykurarinone is its ability to inhibit
osteoclastogenesis and bone resorption.[3][4] This effect is primarily achieved through the
down-regulation of the Receptor Activator of Nuclear Factor-kB Ligand (RANKL) signaling
pathway.

Other Activities

The compound has also been reported to possess antipyretic and antidiabetic properties.[3][4]
Notably, it exhibits inhibitory activity against a-glucosidase, an enzyme involved in
carbohydrate digestion, with a reported IC50 value of 155 uM.[3]

Signaling Pathway Modulation: Inhibition of RANKL-
Induced Osteoclastogenesis

(2S)-2'-Methoxykurarinone exerts its inhibitory effect on osteoclast differentiation by targeting
multiple key components of the RANKL signaling cascade. Upon binding of RANKL to its
receptor RANK, a series of downstream signaling events are initiated, culminating in the
activation of transcription factors essential for osteoclastogenesis. (2S)-2'-Methoxykurarinone
intervenes in this process by suppressing the activation of Akt, p38, and JNK, which in turn
leads to the downregulation of the master transcription factors for osteoclastogenesis, c-Fos
and Nuclear Factor of Activated T-cells c1 (NFATc1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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